Navigating Chemical Identity: A Technical Guide to SMILES and InChIKey for 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide
Navigating Chemical Identity: A Technical Guide to SMILES and InChIKey for 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide
An in-depth exploration of two critical cheminformatic identifiers, this guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the SMILES string and InChIKey for the molecule 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide. We will delve into the generation, interpretation, and application of these powerful tools in modern chemical data management and drug discovery.
In the landscape of contemporary chemical and pharmaceutical research, the unambiguous identification of molecular entities is paramount. As the volume and complexity of chemical data continue to grow, systematic and machine-readable identifiers are essential for accurate communication, efficient database management, and the effective application of computational tools. This guide focuses on two of the most prevalent and powerful of these identifiers: the Simplified Molecular-Input Line-Entry System (SMILES) and the International Chemical Identifier Key (InChIKey), using the specific molecule, 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide, as a central case study.
The Molecule in Focus: 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide
Before dissecting its digital identifiers, it is crucial to understand the structural features of 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide. This molecule is comprised of a central butanamide core, substituted with an amino group and a methyl group at the 2 and 3 positions, respectively. The amide nitrogen is further functionalized with a pyrazin-2-ylmethyl group. The presence of a chiral center at the alpha-carbon of the original amino acid (valine derivative) implies the potential for stereoisomerism, a critical consideration in pharmacology and drug design.
| Identifier | Value |
| Chemical Name | 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide |
| SMILES String | CC(C)C(C(=O)NCC1=CN=C(N=C1)C)N |
| InChIKey | Not readily available in public databases |
It is important to note that while a SMILES string can be generated from the known structure, a definitive, publicly archived InChIKey for this specific molecule could not be located in major chemical databases as of the time of this writing. This highlights a crucial aspect of chemical data management: the occasional discrepancy between known structures and their comprehensive representation in public repositories.
Decoding the SMILES String: A Linear Representation of Molecular Structure
The SMILES string is a line notation that describes the structure of a chemical species using short ASCII strings. It is a compact and human-readable format that encodes the connectivity and atom types within a molecule.
The SMILES string for 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide is CC(C)C(C(=O)NCC1=CN=C(N=C1)C)N . Let's break down its components:
-
CC(C)C : This segment represents the isobutyl group (-CH(CH3)2). The parentheses indicate a branch from the main chain.
-
C(...)N : This describes the chiral center, a carbon atom bonded to the isobutyl group, another carbon, and an amino group (-NH2).
-
C(=O) : This denotes a carbonyl group (a carbon double-bonded to an oxygen).
-
NCC1=CN=C(N=C1)C : This more complex segment represents the pyrazin-2-ylmethyl group attached to the amide nitrogen.
-
N : The amide nitrogen.
-
CC1=...=C1 : This describes the pyrazine ring. The number '1' indicates the start and end of the ring structure. The alternating single and double bonds (= for double bonds) define the aromatic system of the pyrazine ring. The 'C' outside the ring indicates a methyl group attached to the ring.
-
The Logic of SMILES Generation: A Workflow
The generation of a canonical SMILES string, which is a unique representation for a given molecule, follows a defined algorithm. This process ensures that every molecule has only one canonical SMILES, which is vital for database indexing and searching.
The InChIKey: A Hashed and Fixed-Length Identifier
The International Chemical Identifier (InChI) is a more recent and more descriptive standard for representing chemical structures. The InChIKey is a fixed-length (27-character) condensed, digital representation of the full InChI string. It is designed to be a unique and searchable identifier for chemical substances.
The generation of an InChIKey is a two-step process:
-
Generation of the InChI String : The molecular structure is converted into a layered InChI string that describes the atoms and their connectivity, tautomeric information, stereochemistry, and isotopic composition.
-
Hashing : The InChI string is then subjected to a hashing algorithm (SHA-256) to produce the fixed-length InChIKey.
The structure of an InChIKey is composed of three blocks separated by hyphens:
-
First Block (14 characters) : Encodes the molecular skeleton (connectivity).
-
Second Block (8 characters) : Encodes stereochemistry, isotopic substitution, and tautomerism.
-
Third Block (1 character) : Indicates the protonation state.
-
Final Character : Indicates the version of the InChI algorithm used.
The fact that a definitive InChIKey for 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide is not readily found in major public databases like PubChem suggests that this specific compound, while synthetically accessible and described, may not have been registered or deposited in these repositories. This underscores the importance of data deposition and curation in the scientific community to ensure the comprehensive and searchable nature of chemical information.
Practical Applications in Research and Drug Development
SMILES strings and InChIKeys are not merely academic exercises in notation; they are foundational tools in modern cheminformatics and drug discovery.
-
Database Searching and Uniqueness : Canonical SMILES and InChIKeys provide a reliable method for searching chemical databases to determine if a compound has been previously synthesized, studied, or patented. The fixed-length nature of the InChIKey makes it particularly well-suited for rapid database lookups.
-
Quantitative Structure-Activity Relationship (QSAR) : SMILES strings are frequently used as input for QSAR models, which correlate chemical structure with biological activity. The linear nature of SMILES allows for the straightforward generation of molecular descriptors used in these models.
-
Machine Learning and AI in Drug Discovery : In the era of big data, SMILES and InChIKeys are the lingua franca for training machine learning models to predict molecular properties, toxicity, and potential therapeutic effects.
-
Inventory and Chemical Data Management : In laboratory and industrial settings, these identifiers are crucial for maintaining accurate and searchable inventories of chemical compounds.
Experimental Protocol: Generation and Verification of Chemical Identifiers
For a novel or uncatalogued compound like 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide, researchers can generate and verify its identifiers using a variety of software tools.
Objective : To generate the SMILES string and InChIKey for a given chemical structure.
Materials :
-
A chemical drawing software (e.g., ChemDraw, MarvinSketch, Avogadro).
-
Access to an online chemical database (e.g., PubChem, ChemSpider).
Methodology :
-
Structure Drawing :
-
Accurately draw the 2D structure of 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide in the chemical drawing software.
-
Pay close attention to bond types, atom types, and stereochemistry (if known). For this molecule, the chirality at the alpha-carbon should be specified if a particular stereoisomer is of interest.
-
-
Identifier Generation :
-
Most chemical drawing programs have built-in functions to generate SMILES and InChI strings. This is typically found under an "Edit" or "Structure" menu with options like "Copy as SMILES" or "Generate InChI".
-
Generate both the canonical SMILES string and the full InChI string. The software will also typically provide the corresponding InChIKey.
-
-
Verification :
-
Copy the generated SMILES string or InChIKey.
-
Perform a search in a large chemical database like PubChem using the generated identifier.
-
If a match is found : This confirms that the structure has been previously cataloged, and the database entry can be considered the authoritative source for its identifiers.
-
If no match is found : This suggests the compound may be novel or not yet included in the public database. In this case, the generated identifiers are the primary representation of the molecule, and it is good practice to submit this information to a public repository to aid future research.
-
Conclusion
The SMILES string and InChIKey are indispensable tools in the modern chemical sciences. They provide a standardized, machine-readable means of representing molecular structures, enabling efficient data storage, retrieval, and analysis. While the specific molecule 2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide highlights a gap in the current public chemical data landscape, the principles of generating and utilizing its SMILES string and the methodology for creating its InChIKey remain universally applicable. For researchers and drug development professionals, a thorough understanding of these identifiers is not just a matter of convenience but a fundamental requirement for navigating the vast and complex world of chemical information.
References
At this time, no direct scientific literature or database entries could be found that provide the SMILES string and InChIKey for "2-amino-3-methyl-N-(pyrazin-2-ylmethyl)butanamide". The information and methodologies presented in this guide are based on established principles of cheminformatics and the use of standard chemical software and databases. For further reading on SMILES, InChI, and cheminformatics, the following resources are recommended:
